![molecular formula C11H12BrNO6S B7570613 2-[(2-Bromo-4-methylphenyl)sulfonyl-(carboxymethyl)amino]acetic acid](/img/structure/B7570613.png)
2-[(2-Bromo-4-methylphenyl)sulfonyl-(carboxymethyl)amino]acetic acid
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Overview
Description
2-[(2-Bromo-4-methylphenyl)sulfonyl-(carboxymethyl)amino]acetic acid, also known as BMS-687453, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of sulfonamide compounds and is a potent inhibitor of the enzyme dipeptidyl peptidase-4 (DPP-4). DPP-4 is a key enzyme involved in the regulation of glucose metabolism, and its inhibition has been shown to be an effective treatment for type 2 diabetes.
Mechanism of Action
The mechanism of action of 2-[(2-Bromo-4-methylphenyl)sulfonyl-(carboxymethyl)amino]acetic acid involves the inhibition of DPP-4, which is a key enzyme involved in the regulation of glucose metabolism. DPP-4 is responsible for the degradation of GLP-1, which is a hormone that promotes insulin secretion and lowers blood glucose levels. By inhibiting DPP-4, this compound can increase the levels of GLP-1 in the body, which in turn promotes insulin secretion and lowers blood glucose levels.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects in the body. It has been shown to increase the levels of GLP-1 in the body, which in turn promotes insulin secretion and lowers blood glucose levels. It has also been shown to improve beta-cell function, which is important in the regulation of glucose metabolism.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-[(2-Bromo-4-methylphenyl)sulfonyl-(carboxymethyl)amino]acetic acid for lab experiments is its potent inhibition of DPP-4, which makes it a useful tool for studying the role of DPP-4 in glucose metabolism. However, one limitation of this compound is its specificity for DPP-4, which may limit its usefulness in studying other aspects of glucose metabolism.
Future Directions
There are several future directions for the study of 2-[(2-Bromo-4-methylphenyl)sulfonyl-(carboxymethyl)amino]acetic acid. One potential direction is the development of more potent and selective DPP-4 inhibitors for the treatment of diabetes. Another potential direction is the study of the long-term effects of DPP-4 inhibition on glucose metabolism and other physiological processes. Additionally, the potential therapeutic applications of this compound in other diseases, such as cancer and inflammation, warrant further investigation.
Synthesis Methods
The synthesis of 2-[(2-Bromo-4-methylphenyl)sulfonyl-(carboxymethyl)amino]acetic acid involves the reaction of 2-bromo-4-methylbenzenesulfonyl chloride with carboxymethylamine hydrochloride in the presence of a base such as triethylamine. The resulting intermediate is then treated with chloroacetic acid to yield the final product.
Scientific Research Applications
2-[(2-Bromo-4-methylphenyl)sulfonyl-(carboxymethyl)amino]acetic acid has been extensively studied for its potential therapeutic applications in the treatment of diabetes. It has been shown to be a potent inhibitor of DPP-4, which is a key enzyme involved in the regulation of glucose metabolism. By inhibiting DPP-4, this compound can increase the levels of the hormone glucagon-like peptide-1 (GLP-1) in the body, which in turn promotes insulin secretion and lowers blood glucose levels.
Properties
IUPAC Name |
2-[(2-bromo-4-methylphenyl)sulfonyl-(carboxymethyl)amino]acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrNO6S/c1-7-2-3-9(8(12)4-7)20(18,19)13(5-10(14)15)6-11(16)17/h2-4H,5-6H2,1H3,(H,14,15)(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMQRFMAGXXZGAA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)S(=O)(=O)N(CC(=O)O)CC(=O)O)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12BrNO6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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